4-(4-Chloro-2-methylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(4-chloro-2-methylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10ClNO2/c1-8-6-9(14)2-3-10(8)11-4-5-15-7-12(11)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: UNCSVSLZGFFJCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C13H10ClNO2
• DSSTOX Substance ID: DTXSID10692591
• Molecular Weight: 247.67 g/mol
• CAS RN: 1261962-52-0

Description

4-(4-Chloro-2-methylphenyl)nicotinic acid, 95% (4-CMPA), also known as 4-chloromandelic acid, is a synthetic organic compound derived from nicotinic acid. It is a white crystalline solid that is insoluble in water and has a melting point of 132-134°C. 4-CMPA has been used in various scientific research applications due to its structural similarity to nicotinic acid and its ability to act as an agonist of nicotinic acid receptors. It is also used in laboratory experiments due to its low toxicity and good solubility in organic solvents.

Scientific Research Applications

4-CMPA is widely used in scientific research due to its structural similarity to nicotinic acid and its ability to act as an agonist of nicotinic acid receptors. It has been used in studies of the effects of nicotinic acid on the cardiovascular system, metabolic disorders, and neurological diseases. Additionally, 4-CMPA has been used in studies of the effects of nicotinic acid on the endocrine system, the immune system, and cancer.

Mechanism of Action

4-CMPA acts as an agonist of nicotinic acid receptors. It binds to the nicotinic acid receptor, which is a G-protein coupled receptor, and activates the receptor. This activation of the receptor leads to the release of intracellular calcium, which triggers a cascade of biochemical reactions that result in the production of various hormones and other molecules.
Biochemical and Physiological Effects
4-CMPA has been shown to have a variety of biochemical and physiological effects. It has been shown to stimulate the release of insulin and glucagon, which can help regulate blood sugar levels. Additionally, 4-CMPA has been shown to stimulate the release of norepinephrine and epinephrine, which can help regulate heart rate and blood pressure. It has also been shown to have anti-inflammatory effects, which can help reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

4-CMPA has several advantages for use in laboratory experiments. It is relatively non-toxic, has good solubility in organic solvents, and is readily available. Additionally, it has a wide range of applications in scientific research due to its structural similarity to nicotinic acid and its ability to act as an agonist of nicotinic acid receptors.
However, there are also some limitations for using 4-CMPA in laboratory experiments. It is not very stable in aqueous solutions and can degrade over time. Additionally, it can be difficult to accurately measure its concentration in laboratory experiments due to its low solubility in water.

Future Directions

For research involving 4-CMPA include further studies of its effects on the cardiovascular system, metabolic disorders, and neurological diseases. Additionally, further research could be done to explore the potential therapeutic applications of 4-CMPA, such as its use in the treatment of diabetes, obesity, and other metabolic disorders. Additionally, further research could be done to explore the potential anti-inflammatory and anti-cancer effects of 4-CMPA. Finally, further research could be done to explore the potential of 4-CMPA as an agonist of other nicotinic acid receptors, such as the α7 nicotinic acid receptor.

Synthesis Methods

4-CMPA can be synthesized through a variety of methods. The most common method is the reaction of 4-chlorobenzaldehyde with 2-methylpyridine in the presence of an acid catalyst. This reaction yields 4-CMPA in high yields (up to 95%). Other methods include the reaction of 4-chlorobenzaldehyde with 2-methylpyrrolidine, the reaction of 4-chlorobenzaldehyde with 2-methyl-1-pyrrolidinone, and the reaction of 4-chlorobenzaldehyde with 2-methyl-1-piperidine.